Cas no 493-48-1 (Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)-)

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)- structure
493-48-1 structure
Product Name:Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)-
CAS No:493-48-1
MF:C12H17NO2
MW:207.268883466721
CID:329231
PubChem ID:164752
Update Time:2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)-
    • SALSOLIDINE
    • (RS)-salsolidine
    • (S)-6,7-dimethoxy-l-methyl-1,2,3,4-tetrahydroisoquinoline
    • 1,2,3,4-tetrahydro-6,7-dimethoxy-1-methylisoquinoline
    • 1-methyl-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline
    • 6,7-DIMETHOXY-1-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE
    • rac-salsolidine
    • (S)-Salsolidine
    • NCGC00016619-01
    • QMS4D62O1I
    • AKOS005391978
    • Salsolidin
    • SALSOLIDINE, (-)-
    • UNII-QMS4D62O1I
    • CS-0255452
    • HY-22385B
    • SCHEMBL4250569
    • NCGC00017169-01
    • TNP00026
    • 493-48-1
    • (1S)-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline
    • CAS-2984-97-0
    • Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)-
    • Isoquinoline,-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydro,
    • (R,S)-6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydro-isoquinoline
    • (-)-Salsolidine
    • Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (S)-
    • (S)-6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline
    • HMYJLVDKPJHJCF-QMMMGPOBSA-N
    • CHEMBL1196026
    • DTXSID601318133
    • (S)-(-)-Salsolidine
    • Q27287343
    • (+-)-Salsolidine
    • N-Norcarnegine
    • STK080959
    • DA-48866
    • 1-Methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • Inchi: 1S/C12H17NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-8,13H,4-5H2,1-3H3/t8-/m0/s1
    • InChI Key: HMYJLVDKPJHJCF-QMMMGPOBSA-N
    • SMILES: O(C)C1C(=CC2CCN[C@@H](C)C=2C=1)OC

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.5Ų

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)- Pricemore >>

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